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For Researchers, Scientists, and Drug Development
Professionals

The following document provides detailed application notes and protocols for utilizing the
Cognitive Task Application (Cotapp) system in behavioral analysis research. These guidelines
are intended for researchers, scientists, and professionals in drug development who are
interested in quantifying cognitive and behavioral endpoints.

Introduction to the Cotapp System

The Cotapp is a digital, gamified test battery designed to assess a range of cognitive functions
in children aged 6 to 12.[1][2][3] It provides a detailed profile of a child's cognitive strengths and
weaknesses across several domains, making it a potentially valuable tool for clinical and
research settings.[4][5] While primarily used in psychological and educational assessments for
developmental disorders such as ADHD and autism, its quantitative and objective measures
can be adapted for research in developmental pharmacology and toxicology.[2][6]
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The system consists of the main Cotapp software, which administers a series of cognitive
tasks, and an accompanying observation form for the test administrator to record qualitative
behavioral data.[2][7] This combination allows for a multi-faceted approach to behavioral
analysis, integrating performance-based cognitive data with structured behavioral observations.

Core Features and Applications

The Cotapp system is a valuable tool for researchers due to its standardized administration,
automated data collection, and the ability to generate a rich dataset of cognitive and behavioral
parameters.

2.1. Key Cognitive Domains Assessed by Cotapp:

Processing Speed: The speed at which a subject can perceive, interpret, and respond to
information.

» Attention: The ability to selectively concentrate on a discrete aspect of information, while
ignoring other perceivable information.

o Executive Control: A set of cognitive processes that are necessary for the cognitive control of
behavior.

o (Working) Memory: The system that is responsible for the transient holding and processing
of new and already-stored information.

e Learning Speed: The rate at which a subject acquires new information or skills.

e Behavior during the task: Observations of the subject's conduct during the test
administration.[1][2]

2.2. The Cotapp Observation Form:

The observation form is a critical component for enriching the quantitative data from the
Cotapp software. It allows the researcher to systematically record behavioral observations
during the test administration.[2][7] This can include, but is not limited to:

» Motor Restlessness: Fidgeting, squirming, or other excessive movements.
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Verbal Restlessness: Making noises, talking to oneself, or other off-task vocalizations.

Signs of Frustration or Anxiety: Crying, sighing, or expressions of distress.

Engagement and Motivation: Level of interest and effort put into the tasks.

Use of a specific strategy to solve a task.

Experimental Protocols

The following are example protocols for the use of the Cotapp system in a research setting.
These can be adapted based on the specific research question and study design.

3.1. General Protocol for a Cross-Sectional Study:

This protocol outlines the steps for a single-session study to compare cognitive and behavioral
profiles between different groups of subjects (e.g., a treatment group vs. a control group).

3.1.1. Subject Preparation:

Ensure the subject meets the inclusion criteria for the study (e.g., age, diagnosis).

Obtain informed consent from the legal guardian(s) and assent from the child.

Provide a brief, age-appropriate explanation of the activity to the child, framing it as a series
of "brain games."

Ensure the child is well-rested and has had a recent meal or snack.

3.1.2. Test Environment:

The test should be administered in a quiet, well-lit room with minimal distractions.[1][2]

The subject should be seated comfortably at a desk with the Cotapp software running on a
laptop or tablet.

The test administrator should be positioned to observe the child without being intrusive.

3.1.3. Test Administration:
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Follow the standardized instructions provided by the Cotapp software for each of the seven
task blocks.[1][2]

The test is self-paced, allowing the child to progress through the tasks at their own speed.[1]

[2]

The administrator should provide neutral encouragement and coaching as needed,
according to the test manual.[2]

The entire test session typically takes 30-40 minutes.[1][2]

3.1.4. Data Collection:

Quantitative cognitive data is automatically collected and stored by the Cotapp software.[1]

[2]

The test administrator should use the Cotapp observation form to systematically record
behavioral observations throughout the session.

At the end of the session, the administrator should review and complete the observation
form.

3.2. Protocol for a Longitudinal Study:

This protocol is designed for studies that track changes in cognitive and behavioral parameters
over time (e.g., before and after an intervention).

Follow the general protocol for the initial baseline assessment.

Schedule follow-up assessments at predetermined intervals (e.g., 3, 6, and 12 months).

Ensure consistency in the testing environment and administrator across all sessions.

Administer the Cotapp and complete the observation form at each follow-up session.

Data Presentation and Analysis
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The data collected from the Cotapp system can be presented and analyzed in a variety of
ways to provide a comprehensive understanding of a subject's cognitive and behavioral profile.

4.1. Quantitative Data:

The Cotapp software generates a report with 22 basic and 46 specialized outcome
parameters.[2][4] This data can be summarized in tables for easy comparison between groups
or across time points.

Table 1: Example of Quantitative Data Summary

Cognitive Group A (Mean Group B (Mean
. Parameter p-value
Domain * SD) * SD)
Processing Reaction Time
350 + 50 420 + 60 <0.05

Speed (ms)
Reaction Time

o 80+ 20 110+ 30 <0.05
Variability (ms)

) Commission
Attention 5+2 10+3 <0.01
Errors

Omission Errors 3x1 62 <0.01
Working Memory  Span Length 5.2+0.8 41+09 <0.05
Accuracy (%) 85+ 10 75+ 12 <0.05

4.2. Observational Data:

The qualitative data from the observation form can be quantified to allow for statistical analysis.
This can be done by using a rating scale (e.g., 0 = not present, 1 = mild, 2 = moderate, 3 =
severe) for each observed behavior.

Table 2: Example of Quantified Observational Data
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Behavioral Group A (Mean Group B (Mean |
-value

Observation Rating * SD) Rating * SD) >

Motor Restlessness 0.8+0.5 1.9+0.7 <0.01

Verbal Restlessness 05+04 15+0.6 <0.01

Signs of Frustration 1.2+0.6 25+0.8 <0.001

Task Engagement 2.8x0.3 1.7+£0.9 <0.01
Visualizations
5.1. Experimental Workflow
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Caption: Experimental workflow for a behavioral study using the Cotapp system.
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5.2. Logical Relationship of Cotapp Data
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Caption: Logical relationship between quantitative and qualitative data in the Cotapp system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols for Behavioral Analysis
Using the Cotapp System]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1219975/docs#application-notes-and-protocols-for-
behavioral-analysis-using-the-cotapp-system]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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